Cas no 101110-21-8 (Ethyl 5-acenaphthoylformate)

Ethyl 5-acenaphthoylformate structure
Ethyl 5-acenaphthoylformate structure
Product Name:Ethyl 5-acenaphthoylformate
CAS No:101110-21-8
Molecular Formula:C16H14O3
Molecular Weight:254.29
MDL:MFCD09801382
CID:1067892
PubChem ID:24722236

Ethyl 5-acenaphthoylformate Properties

Names and Identifiers

    • Ethyl 5-acenaphthoylformate
    • LogP
    • 101110-21-8
    • ethyl 2-(1,2-dihydroacenaphthylen-5-yl)-2-oxoacetate
    • DTXSID70641282
    • DB-208930
    • MFCD09801382
    • Ethyl (1,2-dihydroacenaphthylen-5-yl)(oxo)acetate
    • AKOS016016981
    • 5-Acenaphthyleneacetic acid, 1,2-dihydro-alpha-oxo-, ethyl ester
    • ethyl 5-acenaphthoylformate, AldrichCPR
    • MDL: MFCD09801382
    • InChIKey: PEOBJOVWXOXLHX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C16H14O3/c1-2-19-16(18)15(17)13-9-8-11-7-6-10-4-3-5-12(13)14(10)11/h3-5,8-9H,2,6-7H2,1H3
    • SMILES: CCOC(=O)C(=O)C1=CC=C2CCC3=C2C1=CC=C3

Computed Properties

  • Exact Mass: 254.09432
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 254.094294304g/mol
  • Heavy Atom Count: 19
  • Complexity: 376
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • Boiling Point: 426.9±24.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C
  • Flash Point: 207.1±20.1 °C
  • Density: 1.3±0.1 g/cm3

Ethyl 5-acenaphthoylformate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA04706-1g
Ethyl 5-acenaphthoylformate
101110-21-8 97%
1g
$488.00 2024-04-20
abcr
AB360888-1 g
Ethyl 5-acenaphthoylformate, 97%; .
101110-21-8 97%
1g
€709.00 2023-04-26
Ambeed
A227987-1g
Ethyl 5-acenaphthoylformate
101110-21-8 95+%
1g
$345.0
Fluorochem
200970-1g
Ethyl 5-acenaphthoylformate
101110-21-8 97%
1g
£399.00 2022-03-01

Ethyl 5-acenaphthoylformate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:101110-21-8)Ethyl 5-acenaphthoylformate
A1099798
Purity:99%
Quantity:1g
Price($):310.0